3,3-Dimethyl-1-(quinoline-6-carbonyl)piperidine-2-carbonitrile

• IUPAC Name: 3,3-dimethyl-1-(quinoline-6-carbonyl)piperidine-2-carbonitrile
• InChI: InChI=1S/C18H19N3O/c1-18(2)8-4-10-21(16(18)12-19)17(22)14-6-7-15-13(11-14)5-3-9-20-15/h3,5-7,9,11,16H,4,8,10H2,1-2H3
• InChI Key: UZTCYRHJQOIAFS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1C#N)C(=O)C2=CC3=C(C=C2)N=CC=C3)C
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

Quinolines and piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of quinoline and its hydrogenated derivatives from α,β-unsaturated aldehydes have been summarized. The review highlights the advances in this area over the past 15 years. Particular attention is focused on the use of catalytic systems, synthetic advantages, and mechanistic aspects of the reactions.

Molecular Structure Analysis

The presence of the double ring structure and a heteroatom (N) in molecules of quinolines allows to successfully employ these compounds in various transformations. For examples, alkylation by alkyl halides, thiolation by aryl/alkyl/heteroaryl thiols and diselenides, ring contraction to indole derivatives, annulation with additional cycles.

Chemical Reactions Analysis

The one-pot synthesis of 2- or 3-mono-substituted, 2,3-disubstituted quinoline derivatives and also other bi- or tricyclic quinoline derivatives has been presented. The reaction was applicable to a wide variety of ketones and aldehydes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For quinoline, it is an aromatic nitrogen-containing heterocyclic compound having a molecular formula of C9H7N.

Future Directions

The development of new methods for the preparation of such fused heterocycles as quinolines and their derivatives and the improvement of existing synthetic methods represents an urgent challenge. This field continues to be a vibrant area of research due to the significant role these compounds play in medicinal chemistry.